Cas no 942997-83-3 (benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 942997-83-3
• MF: C₂₀H₂₂FNO₃
• MW: 343.39198923111
• CID: 5628222
• PubChem ID: 68502893
• Update Time: 2025-06-28

benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28297547
• HIIPEABZGVCLSH-UHFFFAOYSA-N
• SCHEMBL3076541
• 4-(4-Fluoro-benzyl)-4-hydroxy-piperidine-1-carboxylic acid benzyl ester
• benzyl 4-[(4-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
• 942997-83-3
• benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C20H22FNO3/c21-18-8-6-16(7-9-18)14-20(24)10-12-22(13-11-20)19(23)25-15-17-4-2-1-3-5-17/h1-9,24H,10-15H2
• InChI Key： HIIPEABZGVCLSH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

Benzyl 4-(4-Fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate, with the CAS number 942997-83-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a fluorophenyl group and a benzyl carboxylate moiety. The piperidine core is a six-membered ring containing one nitrogen atom, while the fluorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The benzyl carboxylate group further enhances the molecule's versatility, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders. The compound's ability to undergo nucleophilic substitution and elimination reactions has been leveraged to construct intricate molecular architectures with therapeutic potential. For instance, its use in the synthesis of opioid receptor agonists has shown promise in preclinical models, suggesting its utility in pain management.

The synthesis of benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate typically involves multi-step processes that emphasize stereocontrol and functional group compatibility. One common approach begins with the preparation of the piperidine derivative through ring-closing reactions, followed by functionalization with the fluorophenyl and benzyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize yield and enantioselectivity, ensuring the production of high-quality material suitable for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been thoroughly investigated, with findings indicating that it remains stable at room temperature for extended periods when protected from light and moisture.

From an environmental perspective, benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate has been assessed for its biodegradability and ecotoxicity. Studies suggest that it undergoes moderate biodegradation under aerobic conditions, with microbial communities playing a key role in its breakdown. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing ecological risks associated with its production and use.

Looking ahead, the demand for benzyl 4-(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate is expected to grow as its applications in pharmaceuticals and fine chemicals expand. Its unique combination of structural features positions it as a valuable building block for researchers aiming to develop novel therapeutic agents. As advancements in synthetic methodology continue to emerge, the efficient production and utilization of this compound will undoubtedly play a pivotal role in driving innovation across multiple disciplines.